Cas no 2763902-37-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dioxo-1lambda6-thiane-2-carboxylic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dioxo-1lambda6-thiane-2-carboxylic acid
• CAS No: 2763902-37-8
• MF: C₂₁H₂₁NO₆S
• MW: 415.459544897079
• CID: 5612167
• PubChem ID: 165984717
• Update Time: 2025-05-26

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dioxo-1lambda6-thiane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,1-dioxo-1lambda6-thiane-2-carboxylic acid
• 2763902-37-8
• EN300-35515949
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dioxo-1lambda6-thiane-2-carboxylic acid

• Inchi： 1S/C21H21NO6S/c23-20(24)19-11-13(9-10-29(19,26)27)22-21(25)28-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19H,9-12H2,(H,22,25)(H,23,24)
• InChI Key： URJJDBWNGDXBJR-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)=O

Computed Properties

• Exact Mass: 415.10895856g/mol
• Monoisotopic Mass: 415.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dioxo-1lambda6-thiane-2-carboxylic acid

Professional Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dioxo-1lambda6-thiane-2-carboxylic Acid (CAS No. 2763902-37-8)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dioxo-1lambda6-thiane-2-carboxylic acid, with the CAS number 2763902-37-8, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives characterized by its unique structural framework, which includes a thiazine core and a fluorenyl moiety. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of extensive research in drug discovery and development.

The structural complexity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dioxo-1lambda6-thiane-2-carboxylic acid arises from its combination of a dioxo group and an amino function, both of which are critical for its reactivity and potential applications. The fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility as a building block in peptide synthesis and as a protecting group for amino acids. This dual functionality makes it particularly valuable in the construction of more complex molecules, such as peptidomimetics and protease inhibitors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The thiazine scaffold, which is present in this compound, has been extensively studied for its role in various biological processes. Thiazines are known to exhibit antimicrobial, antiviral, and anti-inflammatory properties, making them attractive candidates for medicinal chemistry applications. The incorporation of a fluorenyl group into the thiazine core not only enhances the compound's solubility but also improves its stability, which are crucial factors for pharmaceutical development.

One of the most compelling aspects of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dioxo-1lambda6-thiane-2-carboxylic acid is its potential as a precursor in the synthesis of biologically active molecules. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and its ability to be selectively removed without affecting other functional groups. This property makes it an invaluable tool for chemists working on the development of peptide-based drugs. Additionally, the dioxo group can participate in various chemical transformations, such as oxidation and reduction reactions, which further expand its synthetic utility.

The biological activity of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary findings suggest that it may have inhibitory effects on certain enzymes that are implicated in inflammatory diseases and cancer. These results are particularly promising given the increasing demand for targeted therapies that can modulate specific biological pathways without causing systemic side effects.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dioxo-1lambda6-thiane-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to construct the desired framework. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, which is essential for further biological evaluation.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,1-dioxo-1lambda6-thiane-2-carboxylic acid (CAS No. 2763902-37-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design of novel therapeutic agents that address unmet medical needs.